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Compound of Interest

Compound Name: 2-Bromo-2'-hydroxyacetophenone
CAS No.: 2491-36-3
Cat. No.: B015216
Get Quote
. J

Executive Safety Summary

2-Bromo-2'-hydroxyacetophenone (CAS: 2491-36-3) is not merely a standard organic waste;
it is a potent

-haloketone.[1][2] In the laboratory, this structural motif acts as a powerful alkylating agent and
a severe lachrymator (tear-inducing agent).[1][2]

Improper disposal—such as pouring down the drain or placing active material into general
organic waste—poses two critical risks:

* Downstream Exposure: Volatilization from waste drums can evacuate a facility.[2]
+ Uncontrolled Reactivity: The electrophilic

-carbon reacts aggressively with nucleophiles (amines, thiols) in mixed waste streams,
creating exotherms.

Core Directive: The active alkylating functionality must be chemically quenched (deactivated)
before the material leaves your fume hood.
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Chemical Profile & Hazard Data

Parameter Data Operational Implication
Use for waste labeling and
CAS Number 2491-36-3 ) )
inventory tracking.[1][2]
Highly electrophilic; targets
Structure biological macromolecules

-Bromo ketone

(DNA/Proteins).[1][2]

Physical State

Solid (MP: 44-48 °C)

Low melting point; may liquefy

in warm waste containers.

Hazard Class

Corrosive (1B), Lachrymator

Zero-tolerance for inhalation.
[1][2] All work must be in a
fume hood.[2][3]

Glove Type

Laminate (Silver Shield)

Standard nitrile offers poor

protection against

-haloketones due to rapid

permeation.[1][2]

The "Barrier” Concept: Engineering & PPE[4]

Before handling waste, establish a defensive perimeter.

o Primary Barrier (Ventilation): All transfers, weighing, and quenching must occur within a

certified chemical fume hood operating at 100 fpm face velocity.

e Secondary Barrier (PPE):

o Eyes: Chemical splash goggles (Face shield recommended for quantities >5g).[2]

o Hands:Double-gloving is mandatory. Inner glove: Nitrile (dexterity).[1][2] Outer glove:

Silver Shield/Laminate (permeation resistance).[2] Note: If Laminate is unavailable,

change nitrile gloves every 15 minutes or immediately upon splash.

Immediate Spill Response Strategy
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Do not attempt to wipe up a lachrymator spill with paper towels alone; this increases surface

area and volatilization.[2]

Spill Detected

Assess Volume & Location

Is it manageable?
(< 5g, inside hood)

Yes

MAJOR SPILL
(Outside hood or >5g)

MINOR SPILL

(Inside hood)

Evacuate Lab
Seal Doors
Call EHS

Cover with absorbent
soaked in Thiosulfate

Wait 20 mins
(Allow reaction)

:

Double Bag Waste
Label as Lachrymator

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill response. Prioritize evacuation for uncontained

lachrymator releases.
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Chemical Deactivation (Quenching) Protocol

This is the most critical section. You must destroy the alkylating potential of the molecule. We
utilize a nucleophilic substitution (

) reaction using Sodium Thiosulfate.[2] This converts the volatile, toxic bromide into a non-
volatile, water-soluble thiosulfate ester.[1][2]

The Reagents

e Quenching Agent: 10% Aqueous Sodium Thiosulfate (

).[2]

e Solvent: Acetone or Ethanol (to solubilize the organic ketone).[2]

Step-by-Step Procedure

e Solubilization: Dissolve the waste 2-Bromo-2'-hydroxyacetophenone in a minimal amount
of acetone or ethanol.[1][2] The reaction requires a single phase or good emulsion to work.

[2]

o Stoichiometry: Add 2.0 equivalents of Sodium Thiosulfate solution per equivalent of bromo-
ketone.

o Why? The reaction consumes 1 eq, but excess ensures completion and drives kinetics.
e Agitation: Stir the mixture at room temperature for 1 hour.

o Observation: The mixture may warm slightly (exothermic).[2] This is a sign the deactivation
is working.[2]

» Validation (The "Self-Validating" Step):
o Check pH.[2] The reaction often generates HBr, lowering pH.

o Optional Advanced Check: Use 4-(p-nitrobenzyl)pyridine (NBP) spot test.[1][2] If it turns
blue/purple, active alkylating agent remains. If colorless, the hazard is neutralized.
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» Final Disposal: Once quenched, the solution is no longer a lachrymator. It can be disposed of

as "Halogenated Organic Waste" (due to the bromide leaving group) but without the

“Lachrymator” hazard tag.

Active Toxin
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Figure 2: Chemical pathway for deactivation.[1][2] The toxic C-Br bond is broken and replaced

by a stable C-S bond.[1][2]

Waste Stream Classification

If you cannot quench the material (e.g., large scale expired stock), you must package it for

hazardous waste pickup.

Waste Category

Labeling Requirements

Storage Logic

Solid Waste

"Hazardous Waste: 2-Bromo-
2'-hydroxyacetophenone.[1][2]
[4] Toxic.[2][5] Corrosive.

Lachrymator."

Double-bag in heavy-duty
polyethylene.[1][2] Store in a
dedicated secondary

container.

Ligquid Waste (Unquenched)

"Hazardous Waste:
Halogenated Organics.[2]
Contains Lachrymator."[1][2][6]

Segregate from oxidizers. Do
not mix with general organic
solvents to prevent accidental

exposure to waste handlers.[2]

Quenched Waste

"Hazardous Waste:
Halogenated Organics
(Quenched)."[2]

Can be combined with
standard halogenated waste
streams (e.g.,
DCM/Chloroform waste).
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Regulatory Note (RCRA): While not always explicitly P-listed, this chemical exhibits
characteristics of Corrosivity (D002) and Reactivity (in the context of biological alkylation).[1][2]
Always adhere to 40 CFR 261 guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Bromo-2'-hydroxyacetophenone | C8BH7BrO2 | CID 200671 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. 5'-Bromo-2'-hydroxyacetophenone | CBH7BrO2 | CID 95991 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. fishersci.com [fishersci.com]

e 4. 2-Bromo-2'-hydroxyacetophenone - Safety Data Sheet [chemicalbook.com]
e 5. health.state.mn.us [health.state.mn.us]

e 6. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [2-Bromo-2'-hydroxyacetophenone proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://www.benchchem.com/product/b015216/docs?utm_src=pdf-body#2-bromo-2-hydroxyacetophenone-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/200671
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://www.ncbi.nlm.nih.gov/books/NBK55878/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://www.benchchem.com/product/b015216?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/5_-Bromo-2_-hydroxyacetophenone
https://www.fishersci.com/store/msds?partNumber=AC428620010&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromo-2-hydroxyacetophenone.htm
https://www.health.state.mn.us/communities/environment/envlab/sdsinfo/SodiumThiosulfateIDEXX.pdf
https://datasheets.scbt.com/sc-254391.pdf
https://www.benchchem.com/product/b015216/docs#2-bromo-2-hydroxyacetophenone-proper-disposal-procedures
https://www.benchchem.com/product/b015216/docs#2-bromo-2-hydroxyacetophenone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b015216/docs#2-bromo-2-hydroxyacetophenone-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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